2-(2,3-Dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl (4-ethoxyphenyl)acetate

• IUPAC Name: [2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• InChI: InChI=1S/C20H21NO6/c1-2-24-16-6-3-14(4-7-16)11-20(23)27-13-19(22)21-15-5-8-17-18(12-15)26-10-9-25-17/h3-8,12H,2,9-11,13H2,1H3,(H,21,22)
• InChI Key: QQESUENUKUZOOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C20H21NO6
• Molecular Weight: 371.4 g/mol

Description

The compound appears to contain a benzodioxin group, an amino group, an oxoethyl group, and an ethoxyphenyl acetate group. These functional groups suggest that the compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzodioxin group would likely contribute aromaticity to the molecule, while the amino and oxoethyl groups could participate in various chemical reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are known to participate in a variety of reactions. For example, the amino group could act as a nucleophile in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzodioxin group could contribute to its stability and solubility.

Scientific Research Applications

Advanced Oxidation Processes for Compound Degradation

One study highlights the importance of advanced oxidation processes (AOPs) in degrading recalcitrant compounds in water, examining by-products, biotoxicity, and degradation pathways, with a focus on acetaminophen (ACT) (Qutob et al., 2022). Although not directly mentioning the compound of interest, this research underscores the relevance of understanding chemical degradation pathways and by-products in environmental and health contexts.

Amyloid Imaging in Alzheimer's Disease

The development of amyloid imaging ligands, such as [18F]1,1-dicyano-2-[6-(dimethylamino)-2-naphtalenyl] propene (18F-FDDNP), for in vivo brain imaging in Alzheimer's disease patients showcases the application of complex organic molecules in diagnostic imaging (Nordberg, 2007). This research demonstrates how chemical compounds can be instrumental in advancing medical diagnostics and understanding neurodegenerative diseases.

Plant Betalains: Chemistry and Biochemistry

Investigations into plant betalains, specifically their chemistry, biochemistry, and applications in food and medicine, provide insights into the potential uses of natural compounds for health and industry (Khan & Giridhar, 2015). This kind of research into natural products can often parallel the study and application of synthetic compounds in various fields, including pharmacology and nutraceuticals.

Acetaminophen in Environmental Matrices

A comprehensive review of acetaminophen's occurrence in the environment, its toxicities, removal technologies, and transformation pathways underlines the importance of monitoring and mitigating pharmaceutical pollutants (Vo et al., 2019). This study reflects the broader context of environmental science and pollution control within chemical research, relevant to the study of various organic compounds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. Further studies could also investigate its synthesis and properties in more detail.